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Compound of Interest

Compound Name: Copper(I) cyanide

Cat. No.: B057738 Get Quote

Essential Safety and Handling of Copper(I) Cyanide
For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Copper(I) cyanide, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is paramount to ensure personal safety and environmental

protection. Copper(I) cyanide is a highly toxic compound that can be fatal if inhaled, ingested,

or absorbed through the skin.[1][2] It is also very toxic to aquatic life with long-lasting effects.[1]

[3] A significant hazard is the liberation of highly toxic and flammable hydrogen cyanide gas

upon contact with acids.[4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required PPE for handling Copper(I) cyanide.
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Body Part
Personal Protective

Equipment
Standards & Specifications

Respiratory

Full-facepiece respirator with

N100 (US) or P3 (EN 143)

cartridges, or a full-face

supplied-air respirator.

NIOSH (US) or CEN (EU)

approved.

Hands

Chemical-resistant, impervious

gloves (e.g., latex or nitrile).[1]

Gloves must be inspected

before use and disposed of

properly after.

Conforming to EU Directive

89/686/EEC and the standard

EN 374.[1]

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.[1][2]

OSHA 29 CFR 1910.133 or

European Standard EN166.[2]

[6]

Body

A complete chemical-resistant

suit or a fire/flame resistant lab

coat over cotton-based

clothing.

Selected based on the

concentration and amount of

the substance at the specific

workplace.

Feet

Closed-toed, close-heeled

shoes. Safety shoes are

recommended.[2]

29 CFR 1910.136: Foot

Protection.[2]

Occupational Exposure Limits
Quantitative exposure limits have been established by regulatory bodies to minimize the risk of

adverse health effects.
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Organization Exposure Limit Details

OSHA (PEL) 5 mg/m³

8-hour Time-Weighted Average

(TWA), as Cyanide (CN), with

skin notation.

NIOSH (REL) 1 mg/m³ TWA (as Cu).

NIOSH (Ceiling) 5 mg/m³ / 4.7 ppm
10-minute ceiling value (as

CN).

IDLH 100 mg/m³
Immediately Dangerous to Life

and Health (as Copper).[7]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; IDLH: Immediately

Dangerous to Life or Health.

Procedural Guidance
Handling and Storage Protocol
Engineering Controls:

Always handle Copper(I) cyanide in a well-ventilated area, preferably within a certified

laboratory fume hood.

Facilities must be equipped with an eyewash station and a safety shower in the immediate

vicinity of potential exposure.[2][6]

Use a glove box for procedures involving larger quantities or for pyrophoric and water-

reactive chemicals.

Safe Handling Practices:

Preparation: Before handling, ensure all required PPE is correctly donned. Never work alone

when handling this substance.

Dispensing: Minimize the generation of dust.[2][6] Use non-sparking tools.[1]
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During Use: Keep containers tightly closed when not in use.[6] Avoid contact with skin, eyes,

and clothing. Do not eat, drink, or smoke in the handling area.[1]

Post-Handling: Wash hands and any potentially exposed skin thoroughly with soap and

water after handling and before breaks.[6] Remove and launder contaminated clothing

before reuse, informing the launderer of the hazards.[6][7]

Storage:

Store in a cool, dry, well-ventilated, and locked area.[1][6]

Keep containers tightly closed and store under an inert gas as it is air-sensitive.

Crucially, store away from incompatible substances, especially acids, water, and oxidizing

agents, to prevent the formation of hydrogen cyanide gas.[2][4][5][6]

Spill, Exposure, and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[1][7]

Ventilate: Ensure the area is well-ventilated.

Contain: For minor spills, and if trained to do so, contain the spill using absorbent material

without creating dust. Do not use water to clean up.

Collect: Carefully sweep or vacuum the spilled material into a suitable, labeled hazardous

waste container.[2][6]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to the appropriate environmental health and safety personnel.

Emergency Exposure Procedures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration (do not use mouth-to-mouth resuscitation) and seek immediate
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medical attention.[1][4]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area with

copious amounts of soap and water for at least 15 minutes and seek immediate medical

attention.[1][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids.[1][6][7] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[1]

Waste Disposal:

All Copper(I) cyanide waste, including contaminated materials like gloves and paper towels,

must be collected as hazardous waste.

Store waste in clearly labeled, sealed containers.[7]

Keep the waste at a basic pH to prevent the generation of hydrogen cyanide.

Dispose of the waste through an approved hazardous waste disposal facility, in accordance

with all local, state, and federal regulations. Do not discharge into drains or the environment.

[1]

Visual Workflow and Logic Diagrams
To further clarify the procedural steps, the following diagrams illustrate the safe handling

workflow and the logical progression of emergency responses.
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Caption: Workflow for Safe Handling of Copper(I) Cyanide.
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Immediate Actions

Medical Intervention

Exposure Event Occurs

Remove from Exposure Source

Administer First Aid Remove Contaminated Clothing

Call Emergency Services (911)

Seek Professional Help Seek Professional Help
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Caption: Logic Diagram for Emergency Exposure Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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